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Compound of Interest

Compound Name: 1,6-Dinitropyrene

Cat. No.: B1200346

IMMEDIATE SAFETY AND HANDLING: 1,6-Dinitropyrene is a potent mutagen and is
reasonably anticipated to be a human carcinogen.[1][2] It is harmful if swallowed and is very
toxic to aquatic life with long-lasting effects.[3][4] When heated to decomposition, it emits toxic
fumes of nitrogen oxides.[1][2] Handle this compound with extreme caution, using appropriate
personal protective equipment (PPE), including gloves, lab coat, and safety goggles. All
handling should be performed in a designated area, preferably within a chemical fume hood to
avoid inhalation of dust.[1][4]

Quantitative Data Summary

The following table summarizes key quantitative and physical property data for 1,6-
Dinitropyrene and a standard solution containing it. This information is critical for assessing
risk and ensuring proper handling and storage.
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Property Value Source
Chemical Identity

Molecular Formula C16HsN204 [1]
Molecular Weight 292.24 g/mol [1]

CAS Number 42397-64-8 [5]

Physical Properties

Appearance

Yellow crystalline solid

[1]

Solubility

Insoluble in water; moderately

soluble in toluene

[1]

Hazards & Classification

Health Hazard

Suspected of causing cancer
(Carc. 2), Harmful if swallowed
(Acute Tox. 4)

[3]

Environmental Hazard

Very toxic to aquatic life with

long-lasting effects

[4]

Standard Solution Properties

(in Nitromethane)

Boiling Point/Range

101 °C (213.8 °F)

[3]

Flash Point

36 °C (96.8 °F)

[3]

Ignition Temperature

415 °C (779 °F)

[3]

Density

1.127 glcm? at 20 °C (68 °F)

[3]

Disposal Protocol for 1,6-Dinitropyrene Waste

Disposal of 1,6-Dinitropyrene must adhere strictly to local, state, and federal regulations for

hazardous waste.[6] Under no circumstances should this chemical or its waste be disposed of

in regular trash or down the drain.[7][8][9] The primary method of disposal is through your
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institution's Environmental Health and Safety (EH&S) department or a certified hazardous
waste disposal contractor.[6][9]

Step 1: Waste Collection and Segregation

e Solid Waste:

o Collect pure 1,6-Dinitropyrene powder, contaminated lab materials (e.g., weigh boats,
pipette tips, gloves), and spill cleanup materials in a dedicated, leak-proof hazardous
waste container that can be securely sealed.[9]

o Avoid generating dust during collection.[1][4]
e Liquid Waste:

o Collect solutions containing 1,6-Dinitropyrene in a separate, sealed, and clearly labeled
hazardous liquid waste container (e.g., a glass or compatible plastic carboy).

o Do not mix with other incompatible waste streams. Aromatic nitro compounds can be
strong oxidizing agents.[2] Segregate this waste from flammable, corrosive, and reactive
materials.[6][7]

o Do not fill liquid waste containers to more than 80% capacity to allow for expansion.[7][10]

Step 2: Labeling and Storage

e Labeling:

o

Clearly label the hazardous waste container with the words "Hazardous Waste".[6]

[¢]

Identify the full chemical name: "1,6-Dinitropyrene”. Do not use abbreviations or chemical
formulas.[6][7]

[¢]

For mixtures, list all chemical constituents and their approximate concentrations.[6][7][9]

[¢]

Include the appropriate hazard pictograms (e.g., Health Hazard, Environment).[6]
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o Add the date of waste generation and the name of the principal investigator or lab group.

[6]

e Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) or
your laboratory's approved hazardous waste storage area.[9]

o Ensure the storage area is secure, well-ventilated, and away from incompatible materials.
[1] Secondary containment should be used for liquid waste storage.[9]

Step 3: Arranging for Disposal

e Contact EH&S:

o Contact your institution's Environmental Health and Safety (EH&S) department or a
certified hazardous waste disposal contractor to schedule a pickup.[6][9]

o Follow their specific procedures for waste pickup requests, documentation, and
transportation.

Step 4: Empty Container Disposal

e Decontamination:
o Empty containers that held 1,6-Dinitropyrene must be decontaminated before disposal.

o Triple-rinse the container with a suitable solvent (e.g., toluene, in which it is moderately
soluble) that is compatible with the container material.[9][11][12]

¢ Rinsate Collection:

o Collect all three rinsate portions as hazardous liquid waste and manage it according to the
procedures outlined above.[9][11]

o Final Disposal:

o After triple-rinsing, deface or completely remove the original label from the container.[12]
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o The clean, defaced container may then be disposed of in the regular trash or recycling, as
per your institution's policy.[9][12]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of 1,6-Dinitropyrene waste in a laboratory setting.
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Waste Generation & Collection

Generate 1,6-Dinitropyrene Waste

Collect in dedicated

Collect in dedicated
solid waste container. |

iquid waste container (<80% full).

Segregate from
incompatible materials.

Packagingv & Storage

Label Container:
- 'Hazardous Waste'
- Full Chemical Name(s)
- Concentrations & Date
- Hazard Pictograms

'

Store securely in designated
Satellite Accumulation Area (SAA)
with secondary containment.

isposal

Contact EH&S or certified
waste contractor for pickup.

Waste properly disposed
by professionals.

hazardous liquid waste.

Empty Container Protocol

Triple-rinse with
appropriate solvent.

Collect rinsate as .
Deface original label.

Dispose of container
in regular trash/recycling.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1,6-Dinitropyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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